Cas no 141074-66-0 (2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester)

2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester structure
141074-66-0 structure
Product name:2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
CAS No:141074-66-0
MF:C13H16O4
MW:236.263744354248
CID:1301419

2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
    • Inchi: 1S/C13H16O4/c1-2-3-8-17-13(16)7-4-10-9-11(14)5-6-12(10)15/h4-7,9,14-15H,2-3,8H2,1H3
    • InChI Key: HTMJJJKMCTZCHI-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C=CC1=CC(O)=CC=C1O

Computed Properties

  • Exact Mass: 236.10488

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 424.5±35.0 °C(Predicted)
  • PSA: 66.76
  • pka: 9.12±0.43(Predicted)

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